Cas no 139628-16-3 ((-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine)

(-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine is a chiral oxaziridine reagent widely used in asymmetric oxidation reactions. Its key advantages include high enantioselectivity, particularly in the electrophilic hydroxylation of enolates and other nucleophilic substrates. The dichlorocamphoryl backbone enhances steric and electronic control, ensuring precise stereochemical outcomes. This reagent is valued for its stability under controlled conditions and its ability to facilitate clean, efficient transformations without extensive byproduct formation. It is commonly employed in synthetic organic chemistry for the preparation of enantiomerically enriched intermediates in pharmaceuticals and fine chemicals. Proper handling under inert atmospheres is recommended to maintain reactivity and shelf life.
(-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine structure
139628-16-3 structure
Product Name:(-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine
CAS No:139628-16-3
MF:C10H13Cl2NO3S
MW:298.186119794846
MDL:MFCD00243016
CID:102119
PubChem ID:57649415
Update Time:2025-10-18

(-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine Chemical and Physical Properties

Names and Identifiers

    • (4aR,7R,8aS)-8,8-Dichloro-9,9-dimethyltetrahydro-4H-4a,7-methanobenzo[c][1,2]oxazireno[2,3-b]isothiazole 3,3-dioxide
    • (-)-(8,8-Dichlorocamphorylsulfonyl) oxaziridine
    • (-)-[(8,8-Dichlorocamphoryl)sulfonyl]oxaziridine
    • 4H-4a,7-Methanooxazirino[3,2-i][2,1]benzisothiazole,8,8-dichlorotetrahydro-9,9-dimethyl-, 3,3-...
    • 4H-4a,7-Methanooxazirino[3,2-i][2,1]benzisothiazole,8,8-dichlorotetrahydro-9,9-dimethyl-, 3,3-dioxide, (4aR,7R,8aS)-
    • (-)-3,3-Dichloro-2,N-epoxy-exo-10,2-bornanesultam
    • (?)-(8,8-DichlorocaMphorylsulfonyl)oxaziridine
    • 4H-4a,7-Methanooxazirino[3,2-i][2,1]benzisothiazole, 8,8-dichlorotetrahydro-9,9-dimethyl-, 3,3-dioxide, (4aR,7R,8aS)-
    • E85410
    • (1R,6S,8R)-7,7-dichloro-11,11-dimethyl-5-oxa-3??-thia-4-azatetracyclo[6.2.1.0?,?.0?,?]undecane-3,3-dione
    • AS-75047
    • (-)-(8,8-Dichlorocamphorylsulfonyl)oxaziridine
    • J-100094
    • (4aR,7R,8aS)-8,8-Dichloro-9,9-dimethyltetrahydro-4a,7-methano-3lambda~6~-oxazireno[3,2-i][2,1]benzothiazole-3,3(4H)-dione
    • (-)-(8,8-Dichlorocamphorylsulfonyl)oxaziridine, >=95.0% (T)
    • AKOS022180929
    • (1R,6S,8R)-7,7-Dichloro-11,11-dimethyl-5-oxa-3lambda6-thia-4-azatetracyclo[6.2.1.01,6.04,6]undecane 3,3-dioxide
    • 139628-16-3
    • DTXSID00452762
    • MFCD17214220
    • (1R,6S,8R)-7,7-DICHLORO-11,11-DIMETHYL-5-OXA-3??-THIA-4-AZATETRACYCLO[6.2.1.0(1),?.0?,?]UNDECANE-3,3-DIONE
    • (4aR,7R,8aS)-8,8-Dichloro-9,9-dimethyltetrahydro-4H-4a,7-methanobenzo[c][1,2]oxazireno[2,3-b]isothiazole3,3-dioxide
    • ()-(8,8-Dichlorocamphorylsulfonyl)oxaziridine
    • CS-0009977
    • (1R,6S,8R)-7,7-dichloro-11,11-dimethyl-5-oxa-3
    • HY-D0062
    • E6-thia-4-azatetracyclo[6.2.1.01,6.04,6]undecane 3,3-dioxide
    • (-)-8,8-Dichlorocampherylsulfonyl-oxaziridine
    • HAMBQYFZDBYWHU-VYBWYVTGSA-N
    • (-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine
    • MDL: MFCD00243016
    • Inchi: 1S/C10H13Cl2NO3S/c1-7(2)6-3-4-8(7)5-17(14,15)13-10(8,16-13)9(6,11)12/h6H,3-5H2,1-2H3/t6-,8-,10+,13?/m1/s1
    • InChI Key: HAMBQYFZDBYWHU-VYBWYVTGSA-N
    • SMILES: ClC1([C@@H]2CC[C@@]3(CS(N4[C@]31O4)(=O)=O)C2(C)C)Cl

Computed Properties

  • Exact Mass: 324.99400
  • Monoisotopic Mass: 296.9993198g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.1Ų

Experimental Properties

  • Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 181-186 °C
  • Boiling Point: 390.5±52.0 °C at 760 mmHg
  • Flash Point: 189.9±30.7 °C
  • Refractive Index: 1.647
  • Solubility: Almost insoluble (0.092 g/l) (25 º C),
  • PSA: 81.18000
  • LogP: 2.39800
  • Optical Activity: [α]20/D −91±3°, c = 0.5% in chloroform
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

(-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine Security Information

(-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine Pricemore >>

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Additional information on (-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine

Exploring the Unique Properties and Applications of (-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine (CAS No. 139628-16-3)

In the realm of specialized organic compounds, (-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine (CAS No. 139628-16-3) stands out as a highly versatile and intriguing molecule. This compound, often abbreviated as DCSO, belongs to the class of sulfonyloxaziridines, which are renowned for their role in asymmetric synthesis and oxidation reactions. Researchers and chemists are increasingly interested in this compound due to its unique stereochemistry and reactivity, making it a valuable tool in modern synthetic chemistry.

The molecular structure of (-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine features a camphor-derived backbone with two chlorine atoms at the 8-position, contributing to its distinct electronic and steric properties. The sulfonyloxaziridine moiety is pivotal for its ability to transfer oxygen atoms in a highly selective manner, enabling the synthesis of chiral epoxides, amines, and other enantiomerically enriched compounds. This characteristic has made it a sought-after reagent in pharmaceutical research, where enantioselectivity is crucial for drug efficacy and safety.

One of the most frequently asked questions about CAS No. 139628-16-3 is its stability and handling. Unlike some reactive intermediates, DCSO exhibits moderate stability under controlled conditions, though it should be stored in a cool, dry environment to prevent decomposition. Its compatibility with various solvents, including dichloromethane and acetonitrile, further enhances its utility in laboratory settings. Researchers often inquire about its solubility profile, which is well-documented in scientific literature, aiding in experimental design.

In recent years, the demand for (-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine has surged due to its applications in green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, this compound’s ability to facilitate efficient oxidation reactions without heavy metal catalysts aligns with global trends. Topics like catalyst-free oxidation and stereoselective transformations are hotly debated in forums and conferences, placing DCSO at the forefront of innovation.

Another area of interest is the compound’s role in asymmetric catalysis. With the growing emphasis on chiral drug development, (-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine offers a reliable method for introducing chirality into molecular frameworks. Its use in the synthesis of biologically active compounds, such as antiviral agents and enzyme inhibitors, has been extensively studied. This aligns with current search trends, where terms like “chiral auxiliaries” and “enantioselective oxidation” frequently appear in academic queries.

From a commercial perspective, CAS No. 139628-16-3 is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Pricing and availability are common concerns among buyers, and suppliers typically provide detailed technical data sheets to address these queries. The compound’s niche status means it is often synthesized on demand, reflecting its specialized applications.

In summary, (-)-(8,8-Dichlorocamphoryl)sulfonyloxaziridine (CAS No. 139628-16-3) is a remarkable compound with broad implications in synthetic and medicinal chemistry. Its unique structural features, combined with its role in stereoselective reactions and green synthesis, make it a subject of ongoing research and discussion. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing chemical innovation.

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